Cas no 1133433-92-7 (2-Piperazinone, 3-(4-aminophenyl)-1,4-dimethyl-)

• Product Name: 2-Piperazinone, 3-(4-aminophenyl)-1,4-dimethyl-
• CAS No: 1133433-92-7
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• MDL: MFCD20482714
• CID: 4560908
• PubChem ID: 57625120
• Update Time: 2025-05-24

2-Piperazinone, 3-(4-aminophenyl)-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone, 3-(4-aminophenyl)-1,4-dimethyl-
• 3-(4-AMINOPHENYL)-1,4-DIMETHYLPIPERAZIN-2-ONE(WX160318)
• 3-(4-AMINOPHENYL)-1,4-DIMETHYLPIPERAZIN-2-ONE*
• AKOS025287371
• DB-104974
• 1,4-dimethyl-3-(4-aminophenyl)piperazin-2-one
• 1133433-92-7
• AS-67427
• SCHEMBL520940
• (-)-1,4-dimethyl-3-(4-aminophenyl)piperazin-2-one
• MFCD20482714
• 1133434-21-5
• SJONZLNUSKUBNO-UHFFFAOYSA-N
• 3-(4-aminophenyl)-1,4-dimethylpiperazin-2-one
• 3-(4-amino-phenyl)-1,4-dimethyl-piperazin-2-one
• W15096

• MDL： MFCD20482714
• Inchi： 1S/C12H17N3O/c1-14-7-8-15(2)12(16)11(14)9-3-5-10(13)6-4-9/h3-6,11H,7-8,13H2,1-2H3
• InChI Key： SJONZLNUSKUBNO-UHFFFAOYSA-N
• SMILES： N1(C)CCN(C)C(C2=CC=C(N)C=C2)C1=O

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-Piperazinone, 3-(4-aminophenyl)-1,4-dimethyl-

Research Brief on 2-Piperazinone, 3-(4-aminophenyl)-1,4-dimethyl- (CAS: 1133433-92-7): Recent Advances and Applications

The compound 2-Piperazinone, 3-(4-aminophenyl)-1,4-dimethyl- (CAS: 1133433-92-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, featuring a piperazinone core with an aminophenyl substituent, has been explored for its role in modulating various biological pathways. Recent studies have highlighted its utility as a key intermediate in the synthesis of novel drug candidates targeting neurological disorders, inflammatory diseases, and certain types of cancer.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in cell signaling and are often dysregulated in diseases such as cancer. Researchers have synthesized derivatives of 2-Piperazinone, 3-(4-aminophenyl)-1,4-dimethyl- to evaluate their inhibitory effects on specific kinases, including JAK2 and PI3K. Preliminary results from in vitro assays indicate promising activity, with some derivatives exhibiting low micromolar IC50 values. These findings suggest that further optimization of this scaffold could yield potent and selective kinase inhibitors.

In addition to its potential as a kinase inhibitor, recent research has explored the compound's role in modulating neurotransmitter systems. The piperazinone core is structurally similar to several known neuromodulators, making it a candidate for targeting receptors such as serotonin and dopamine receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of 2-Piperazinone, 3-(4-aminophenyl)-1,4-dimethyl- exhibit affinity for 5-HT2A receptors, which are implicated in mood disorders and schizophrenia. These findings open new avenues for the development of psychotropic drugs with improved efficacy and safety profiles.

The synthetic routes for 2-Piperazinone, 3-(4-aminophenyl)-1,4-dimethyl- have also been refined in recent years. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective method for its synthesis, utilizing a one-pot condensation reaction with high yield and purity. This advancement is particularly significant for industrial applications, as it facilitates the large-scale production of the compound for further pharmacological testing and drug development.

Despite these promising developments, challenges remain in the clinical translation of 2-Piperazinone, 3-(4-aminophenyl)-1,4-dimethyl- derivatives. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through rigorous preclinical studies. However, the compound's versatility and the growing body of research supporting its biological activity make it a compelling candidate for future drug discovery efforts. Ongoing studies are expected to elucidate its full therapeutic potential and optimize its pharmacological properties.

In conclusion, 2-Piperazinone, 3-(4-aminophenyl)-1,4-dimethyl- (CAS: 1133433-92-7) represents a promising scaffold in medicinal chemistry, with applications ranging from kinase inhibition to neuromodulation. Continued research and development efforts are likely to yield novel therapeutics that leverage its unique structural and functional properties, addressing unmet medical needs in various disease areas.